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Compound of Interest

Compound Name: 5-Iododecane

Cat. No.: B15454355 Get Quote

Essential Safety and Handling Guide for 5-
Iododecane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Iododecane. Adherence to

these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data
5-Iododecane is a chemical that requires careful handling due to its potential health hazards. It

is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1]

[2] It is also sensitive to light.[1][3]

Quantitative Data Summary

Property Value Source

Molecular Formula C10 H21 I [1]

CAS Number 2050-77-3 [1]

Appearance Light yellow liquid [1]

Flash Point 96 °C / 204.8 °F [3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 5-
Iododecane to prevent skin, eye, and respiratory exposure.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye Protection
Chemical splash goggles or a

face shield.

Must meet ANSI Z.87.1 1989

standard. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[3][4]

Hand Protection Chemical-resistant gloves.

Disposable nitrile gloves offer

broad short-term protection.[4]

Always inspect gloves before

use and remove them carefully

to avoid skin contamination.[1]

For prolonged contact, consult

the glove manufacturer's

chemical resistance guide.

Skin and Body Protection Long-sleeved laboratory coat.

A Nomex® lab coat with cotton

clothing underneath is

recommended. The lab coat

should be fully buttoned to

cover as much skin as

possible.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if working in a poorly

ventilated space.

Engineering controls, such as

fume hoods, should be the

primary method of exposure

control.[3][4]

Footwear Closed-toe, closed-heel shoes.
Shoes must cover the entire

foot.[4]

Operational Plan: Safe Handling and Disposal
Handling Procedures:
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Preparation: Ensure that a safety shower and eyewash station are readily accessible and in

close proximity to the workstation.[1][3]

Ventilation: All handling of 5-Iododecane must be performed in a well-ventilated area,

preferably within a chemical fume hood.[1][2]

Personal Protective Equipment: Don the required PPE as outlined in the table above before

handling the chemical.

Dispensing: Avoid generating mists or vapors.[2]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place, protected from direct sunlight.[1][3] Incompatible materials to avoid during storage and

handling include strong oxidizing agents and strong bases.[1][3]

Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be

removed and washed before reuse.[1]

Disposal Plan: Waste from 5-Iododecane is classified as hazardous and must be disposed of

accordingly.[1]

Waste Collection: Collect waste in a suitable, closed, and properly labeled container.[1]

Disposal Route: Dispose of the contents and container to an approved waste disposal plant.

[1] Do not empty into drains.[1] Consult local, regional, and national hazardous waste

regulations for complete and accurate classification and disposal requirements.[3]

Emergency Procedures
Exposure Response:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention.[1][3]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][3]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek immediate medical attention.[1][3][5]

Spill Response Workflow

The following diagram outlines the procedural steps for responding to a 5-Iododecane spill.

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate Area & Alert Others

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled, Closed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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